Cas no 115871-50-6 (Pentanoic acid-d)

• Product Name: Pentanoic acid-d
• CAS No: 115871-50-6
• Molecular Formula: C₅H₁₀O₂
• Molecular Weight: 102.1317
• CID: 130965
• PubChem ID: 45934159

Pentanoic acid-d Properties

Names and Identifiers

• Pentanoic-d9 acid (9CI)
• Valeric Acid-d9
• (1,2,2,2-tetradeuterio-1-trideuteriomethyl-ethyl)-benzene
• [2H9]valeric acid
• < 2H6> cumene
• < 2H6> -Diethylketon
• < 2H9> valeric acid
• 1,1,1,5,5,5-hexadeuterio-pentan-3-one
• 3-Pentanon-1.1.1-5.5.5-d6
• Cumene-isopropyl-d7
• isopropylbenzene-d7
• Isopropyl-d7-benzene
• Pentan-3-on-1,1,1,5,5,5-d6
• perdeuterated pentanoic acid
• VALERIC-D9 ACID
• VALERIC ACID (D9)
• PENTANOIC-D9 ACID
• PENTANOIC ACID (D9)
• Valeric-d9 acid,Pentanoic-d9 acid
• VALERIC-D9 ACID, 98 ATOM % D
• Pentanoic acid-d
• SCHEMBL7937405
• 115871-50-6
• 2,2,3,3,4,4,5,5,5-nonadeuteriopentanoic acid
• A935643
• pentanoic-d9
• (?H?)pentanoic acid
• (~2~H_9_)Pentanoic acid
• J-003329
• D99088
• DTXSID60672929
• Pentanoic Acid-d9
• Pentanoic-d9Acid:(115871-50-6)

• InChIKey： NQPDZGIKBAWPEJ-YNSOAAEFSA-N
• Inchi： InChI=1S/C5H10O2/c1-2-3-4-5(6)7/h2-4H2,1H3,(H,6,7)/i1D3,2D2,3D2,4D2
• SMILES： OC(C(C(C(C([2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 104.18606
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 111.124570271g/mol
• Heavy Atom Count: 7
• Complexity: 59.1
• Isotope Atom Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 17.07
• Refractive Index: n20/D 1.4076(lit.)
• Boiling Point: 185 °C(lit.)
• Melting Point: -20--18 °C(lit.)
• Vapor Pressure: No data available
• Flash Point: 192 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.022 g/mL at 25 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids